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Compound of Interest

Compound Name: 4-Hydroxybenzoic acid-13C6

Cat. No.: B591996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity and enrichment of 4-

Hydroxybenzoic acid-¹³C₆, a stable isotope-labeled compound crucial for a range of

applications in drug metabolism, pharmacokinetics (DMPK), and as an internal standard in

quantitative bioanalysis. Understanding the precise isotopic composition is paramount for

ensuring data accuracy and reliability in scientific research.

Core Concepts: Isotopic Purity vs. Isotopic
Enrichment
While often used interchangeably, isotopic purity and isotopic enrichment represent distinct

parameters in the characterization of isotopically labeled compounds.

Isotopic Enrichment refers to the percentage of a specific isotope at a particular atomic

position in a molecule. For 4-Hydroxybenzoic acid-¹³C₆, it quantifies the percentage of ¹³C

atoms at the six carbon positions of the benzene ring. An isotopic enrichment of 99% ¹³C

means that, on average, 99 out of 100 molecules have a ¹³C atom at each of the six labeled

positions.

Isotopic Purity, in the context of a multiply labeled molecule like 4-Hydroxybenzoic acid-¹³C₆,

typically refers to the percentage of molecules that contain all the intended isotopic labels.
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For instance, a 99% isotopic purity for 4-Hydroxybenzoic acid-¹³C₆ implies that 99% of the

molecules are the fully labeled M+6 isotopologue.

Quantitative Data Summary
The isotopic quality of commercially available 4-Hydroxybenzoic acid-¹³C₆ is consistently high,

ensuring minimal interference from unlabeled or partially labeled species. The following table

summarizes the typical specifications from various suppliers.

Supplier/Pr
oduct

Isotopic
Purity /
Enrichment

Chemical
Purity

CAS
Number

Molecular
Formula

Molecular
Weight

Sigma-

Aldrich

99 atom %

¹³C
Not specified 287399-29-5

HO¹³C₆H₄CO

OH
144.08 g/mol

Shimadzu
Min. 99%

¹³C[1]

Min. 98.00%

[1]

287399-29-

5[1]
C₇H₆O₃

144.08 g/mol

[1]

Santa Cruz

Biotechnolog

y

≥98% Not specified
287399-29-

5[2][3]

(¹³C)₆H₆CO₃[

3]

144.08 g/mol

[2][3]

LGC

Standards
>95% (HPLC)

>95% (HPLC)

[4]

287399-29-

5[4]

¹³C₆ C H₆

O₃[4]

144.08 g/mol

[4]

Invivochem ≥98% Not specified
287399-29-

5[5]
Not specified Not specified

Experimental Protocols for Determination of
Isotopic Purity and Enrichment
The determination of isotopic purity and enrichment of ¹³C-labeled compounds like 4-

Hydroxybenzoic acid-¹³C₆ primarily relies on two powerful analytical techniques: Mass

Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry (MS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.schd-shimadzu.com/en/building-blocks/6112-193416--13C6-4-Hydroxybenzoic-acid.html
https://www.schd-shimadzu.com/en/building-blocks/6112-193416--13C6-4-Hydroxybenzoic-acid.html
https://www.schd-shimadzu.com/en/building-blocks/6112-193416--13C6-4-Hydroxybenzoic-acid.html
https://www.schd-shimadzu.com/en/building-blocks/6112-193416--13C6-4-Hydroxybenzoic-acid.html
https://www.scbt.com/p/4-hydroxybenzoic-1-2-3-4-5-6-13c6-acid-287399-29-5
https://www.scbt.com/p/4-hydroxybenzoic-acid-ring-13c6-99-96-7-unlabeled
https://www.scbt.com/p/4-hydroxybenzoic-acid-ring-13c6-99-96-7-unlabeled
https://www.scbt.com/p/4-hydroxybenzoic-1-2-3-4-5-6-13c6-acid-287399-29-5
https://www.scbt.com/p/4-hydroxybenzoic-acid-ring-13c6-99-96-7-unlabeled
https://www.lgcstandards.com/US/en/p/TRC-H808453
https://www.lgcstandards.com/US/en/p/TRC-H808453
https://www.lgcstandards.com/US/en/p/TRC-H808453
https://www.lgcstandards.com/US/en/p/TRC-H808453
https://www.invivochem.com/product/V92499
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass spectrometry is a highly sensitive technique used to determine the mass-to-charge ratio

of ions, making it ideal for distinguishing between isotopologues. High-resolution mass

spectrometry (HRMS) is particularly effective.[6]

Methodology:

Sample Preparation: A dilute solution of 4-Hydroxybenzoic acid-¹³C₆ is prepared in a suitable

solvent (e.g., methanol, acetonitrile).

Infusion and Ionization: The sample is introduced into the mass spectrometer, typically via

direct infusion or coupled with a chromatographic system like Liquid Chromatography (LC-

MS) or Gas Chromatography (GC-MS). Electrospray ionization (ESI) is a common ionization

technique for this type of molecule.

Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio.

For 4-Hydroxybenzoic acid-¹³C₆, the primary ion of interest will be the fully labeled molecule

(M+6).

Data Analysis: The relative intensities of the ion corresponding to the fully labeled compound

(M+6) and any ions corresponding to unlabeled (M) or partially labeled (M+1 to M+5) species

are measured. The isotopic enrichment is calculated from the relative abundances of these

isotopologues. A general method involves comparing the measured isotope distribution with

theoretically calculated distributions for different enrichment levels.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy, particularly ¹³C NMR, provides detailed information about the carbon

skeleton of a molecule.

Methodology:

Sample Preparation: A solution of the 4-Hydroxybenzoic acid-¹³C₆ is prepared in a

deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Data Acquisition: A ¹³C NMR spectrum is acquired. The presence of ¹³C at high abundance

will result in strong signals.
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Data Analysis: The isotopic enrichment can be determined by comparing the integrals of the

¹³C signals to those of an internal standard of known concentration and natural ¹³C

abundance. More advanced techniques, such as isotope-edited total correlation

spectroscopy (ITOCSY), can filter spectra of ¹²C- and ¹³C-containing molecules into separate

spectra for accurate quantification.[9][10]

Visualizing Methodologies and Concepts
To further clarify the processes and relationships discussed, the following diagrams are

provided.

Mass Spectrometry Analysis

NMR Spectroscopy Analysis
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Caption: Workflow for determining the isotopic purity and enrichment of 4-Hydroxybenzoic acid-

¹³C₆.
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Caption: Relationship between Isotopic Enrichment and Isotopic Purity for 4-Hydroxybenzoic

acid-¹³C₆.

Synthesis of 4-Hydroxybenzoic Acid
While specific synthesis details for the ¹³C₆ labeled variant are proprietary to the

manufacturers, the unlabeled compound is commercially produced via the Kolbe–Schmitt

reaction.[11] This process involves the carboxylation of potassium phenoxide under pressure

and heat, followed by acidification. The synthesis of the ¹³C₆ labeled version would necessitate

the use of a ¹³C₆-labeled phenol precursor.

Conclusion
4-Hydroxybenzoic acid-¹³C₆ is a high-purity, high-enrichment stable isotope-labeled compound

essential for advanced scientific research. The rigorous quality control, verified by sophisticated

analytical techniques such as mass spectrometry and NMR spectroscopy, ensures its suitability

for demanding applications in drug development and beyond. Researchers can confidently

utilize this compound as a reliable internal standard and tracer, contributing to the generation of

accurate and reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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